(2R)-2-(2-Fluoro-5-methylphenyl)propan-1-amine

• IUPAC Name: (2R)-2-(2-fluoro-5-methylphenyl)propan-1-amine
• InChI: InChI=1S/C10H14FN/c1-7-3-4-10(11)9(5-7)8(2)6-12/h3-5,8H,6,12H2,1-2H3/t8-/m0/s1
• InChI Key: DOQHSECMEXDSEO-QMMMGPOBSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)F)C(C)CN
• Isomeric SMILES: CC1=CC(=C(C=C1)F)[C@@H](C)CN
• Molecular Formula: C10H14FN
• Molecular Weight: 167.22 g/mol

Description

(2R)-2-(2-Fluoro-5-methylphenyl)propan-1-amine, also known as fluoxetine, is a selective serotonin reuptake inhibitor (SSRI) used in the treatment of depression, anxiety, and other psychiatric disorders. It is a white to off-white crystalline solid with a molecular formula of C17H18F3NO and a molecular weight of 309.3 g/mol.

Mechanism of Action

Fluoxetine works by selectively inhibiting the reuptake of serotonin, a neurotransmitter involved in the regulation of mood, appetite, and sleep. By increasing the levels of serotonin in the brain, (2R)-2-(2-Fluoro-5-methylphenyl)propan-1-amine helps to improve mood and reduce symptoms of depression and anxiety.
Biochemical and Physiological Effects:
Fluoxetine has been shown to have a range of biochemical and physiological effects, including changes in neurotransmitter levels, alterations in gene expression, and modulation of immune function. These effects are thought to contribute to the therapeutic benefits of the drug.

Advantages and Limitations for Lab Experiments

Fluoxetine has several advantages for use in laboratory experiments, including its well-established safety profile, availability in various formulations, and ability to selectively target serotonin reuptake. However, its use may be limited by factors such as its relatively long half-life, potential for drug interactions, and variability in individual response.

Future Directions

There are several potential future directions for research on (2R)-2-(2-Fluoro-5-methylphenyl)propan-1-amine, including investigations into its use in combination with other drugs or therapies, exploration of its effects on different neurotransmitter systems, and development of new formulations or delivery methods. Additionally, further studies are needed to better understand the mechanisms underlying the drug's therapeutic effects and to identify new targets for drug development in the treatment of psychiatric disorders.

Synthesis Methods

The synthesis of (2R)-2-(2-Fluoro-5-methylphenyl)propan-1-amine involves the condensation of 3-chloro-1-phenylpropan-1-one with 2-amino-5-methylphenol, followed by the reduction of the resulting imine with sodium borohydride. The final step involves the introduction of a fluoro group to the phenyl ring using a nucleophilic substitution reaction with potassium fluoride.

Scientific Research Applications

Fluoxetine has been extensively studied for its therapeutic effects in the treatment of depression, anxiety, and other psychiatric disorders. It has also been investigated for its potential use in the treatment of other conditions, such as obesity, bulimia nervosa, and premenstrual dysphoric disorder.